Cas no 2355830-99-6 (tert-butyl N-[3-(azetidin-3-yl)-2,2-dimethylpropyl]carbamate)

• Product Name: tert-butyl N-[3-(azetidin-3-yl)-2,2-dimethylpropyl]carbamate
• CAS No: 2355830-99-6
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5759215
• PubChem ID: 154577118
• Update Time: 2025-05-23

tert-butyl N-[3-(azetidin-3-yl)-2,2-dimethylpropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2355830-99-6
• EN300-7111722
• tert-butyl N-[3-(azetidin-3-yl)-2,2-dimethylpropyl]carbamate

• Inchi： 1S/C13H26N2O2/c1-12(2,3)17-11(16)15-9-13(4,5)6-10-7-14-8-10/h10,14H,6-9H2,1-5H3,(H,15,16)
• InChI Key： AMUREVNBTREQBB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C)(C)CC1CNC1)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[3-(azetidin-3-yl)-2,2-dimethylpropyl]carbamate

Comprehensive Overview of tert-butyl N-[3-(azetidin-3-yl)-2,2-dimethylpropyl]carbamate (CAS No. 2355830-99-6)

tert-butyl N-[3-(azetidin-3-yl)-2,2-dimethylpropyl]carbamate (CAS No. 2355830-99-6) is a specialized carbamate derivative with a unique structural framework, combining an azetidine ring and a tert-butyl protective group. This compound has garnered significant attention in pharmaceutical and organic synthesis research due to its potential as a building block for drug discovery and peptide modification. Its molecular design offers versatility in medicinal chemistry, particularly in the development of small-molecule inhibitors and bioconjugation applications.

In recent years, the demand for azetidine-containing compounds like tert-butyl N-[3-(azetidin-3-yl)-2,2-dimethylpropyl]carbamate has surged, driven by their role in optimizing drug bioavailability and metabolic stability. Researchers frequently search for "azetidine derivatives in drug design" or "carbamate protecting groups," reflecting the compound's relevance in high-throughput screening and targeted therapy development. Its CAS No. 2355830-99-6 is often referenced in patents and academic journals, underscoring its industrial and academic value.

The synthesis of tert-butyl N-[3-(azetidin-3-yl)-2,2-dimethylpropyl]carbamate typically involves multi-step organic reactions, including Boc protection of amines and ring-closing strategies for the azetidine moiety. Its 2,2-dimethylpropyl side chain enhances steric hindrance, which is critical for enantioselective synthesis and chiral resolution. These features align with trending topics like "green chemistry in API synthesis" and "sustainable pharmaceutical intermediates," making it a focal point for process optimization studies.

From an application perspective, this compound is explored in protease inhibition and kinase modulation, addressing contemporary challenges in oncology and neurodegenerative disease research. Its azetidine ring contributes to improved binding affinity, a hot topic in "fragment-based drug discovery" discussions. Additionally, its carbamate group facilitates prodrug strategies, a sought-after approach in "controlled drug release" systems.

Quality control of CAS No. 2355830-99-6 relies on advanced analytical techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with GMP standards. The compound's stability under physiological conditions is frequently investigated, resonating with queries like "improving half-life of bioactive molecules." Its tert-butyl group also enables selective deprotection, a key step in "solid-phase peptide synthesis" workflows.

In summary, tert-butyl N-[3-(azetidin-3-yl)-2,2-dimethylpropyl]carbamate represents a convergence of structural innovation and practical utility in modern chemistry. Its integration into high-value therapeutics and alignment with sustainable synthesis trends position it as a compound of enduring scientific and commercial interest.